4-bromo-2-fluoro-N-(2-methoxy-4-pyridyl)benzamide

• Molecular Formula: C13H10BrFN2O2
• Molecular Weight: 325.13 g/mol
• IUPAC Name: 4-bromo-2-fluoro-N-(2-methoxypyridin-4-yl)benzamide
• InChI: InChI=1S/C13H10BrFN2O2/c1-19-12-7-9(4-5-16-12)17-13(18)10-3-2-8(14)6-11(10)15/h2-7H,1H3,(H,16,17,18)
• InChI Key: AAXFBZLSNGPLJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)NC(=O)C2=C(C=C(C=C2)Br)F

Description

4-bromo-2-fluoro-N-(2-methoxy-4-pyridyl)benzamide is a useful research compound. Its molecular formula is C13H10BrFN2O2 and its molecular weight is 325.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-bromo-2-fluoro-benzoyl chloride (2 g, 8.42 mmol) in dichloromethane (10.0 mL) was added drop-wise to a mixture of 2-methoxypyridin-4-amine (1.0 g, 8.42 mmol), pyridine (2.0 mL, 25.27 mmol) and dichloromethane (40.0 mL) at 0° C. The mixture was allowed to warm to room temperature and was stirred at that temperature overnight. The mixture was poured into 1N HCl (200 mL) and dichloromethane (200 mL). The layers were separated and the organic layer was dried over sodium sulfate, filtered and concentrated under reduced pressure to give 4-bromo-2-fluoro-N-(2-methoxy-4-pyridyl)benzamide (1.2 g, 44%) as an off-white solid. ESI-MS m/z calc. 323.99. found 325.1 (M+1)+; Retention time: 1.37 minutes (3 minutes run). 1H NMR (400 MHz, DMSO-d6) δ 10.80 (s, 1H), 8.11-8.06 (m, 1H), 7.79 (dd, J=9.8, 1.7 Hz, 1H), 7.68-7.62 (m, 1H), 7.59 (dd, J=8.3, 1.7 Hz, 1H), 7.23-7.18 (m, 2H), 3.84 (s, 3H) ppm.